(2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate
Description
(2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate, also known as (2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate, is a useful research compound. Its molecular formula is C₁₈H₂₆FN₃O₄S and its molecular weight is 399.48. The purity is usually 95%.
BenchChem offers high-quality (2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Research
This compound is primarily used in antiviral research due to its structural similarity to Lamivudine, a reverse transcriptase inhibitor used in the treatment of HIV and hepatitis B. It serves as a crucial reference standard in the development of new antiretroviral drugs, especially for conditions like COVID-19 .
Analytical Chemistry
In analytical chemistry, it’s utilized as a standard for calibrating instruments and validating methods that measure the concentration of antiviral agents in biological samples. This ensures the accuracy and reliability of analytical results in pharmaceutical research .
Proteomics
Proteomics, the study of proteomes, benefits from this compound as it can be used to investigate the interaction between viral proteins and antiviral agents. This aids in understanding the mechanisms of drug action and resistance .
Biochemical Research
As a biochemical, it’s involved in research that explores the biochemical pathways and interactions at the molecular level. This can lead to the discovery of new targets for antiviral therapy .
Pharmacokinetics
The compound is used in pharmacokinetic studies to understand the absorption, distribution, metabolism, and excretion (ADME) of antiviral drugs. This information is critical for determining the appropriate dosage and frequency of administration .
Drug Synthesis
It acts as an intermediate in the synthesis of ent-Emtricitabine , an antiviral drug used to treat HIV. Research into the synthesis of such compounds is vital for developing more efficient and cost-effective production methods .
Drug Design
In drug design, this compound provides a template for creating new molecules with potential antiviral activity. By modifying its structure, researchers can develop new drugs with improved efficacy and safety profiles .
Molecular Biology
Molecular biologists use this compound to study the genetic factors that influence the effectiveness of antiviral drugs. Understanding these factors can lead to personalized medicine approaches, where treatments are tailored to individual genetic profiles .
properties
IUPAC Name |
[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] (2S,5R)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-1,3-oxathiolane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26FN3O4S/c1-9(2)11-5-4-10(3)6-13(11)25-16(23)17-26-14(8-27-17)22-7-12(19)15(20)21-18(22)24/h7,9-11,13-14,17H,4-6,8H2,1-3H3,(H2,20,21,24)/t10-,11+,13-,14+,17-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUTCQXVTOIJYOT-GZKBPPOVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)OC(=O)C2OC(CS2)N3C=C(C(=NC3=O)N)F)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC[C@@H]([C@H](C1)OC(=O)[C@H]2O[C@H](CS2)N3C=C(C(=NC3=O)N)F)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26FN3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-Propenoyl)-3,7-diazabicyclo[3.3.1]nonane](/img/structure/B1145708.png)
![(4S,5S)-2-(4-methoxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenyl-1,3-oxazolidine-5-carboxylic acid](/img/structure/B1145727.png)